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Compound of Interest

Compound Name: 2,5-Dimethylbenzyl chloride

Cat. No.: B146676 Get Quote

An In-depth Technical Guide to 2,5-
Dimethylbenzyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 2,5-Dimethylbenzyl chloride. The information is intended to support

researchers, scientists, and professionals in drug development and other scientific endeavors

who may be working with this compound. This document presents key data in a structured

format, details relevant experimental protocols, and provides visualizations to clarify complex

processes.

Compound Identification and Physical Properties
2,5-Dimethylbenzyl chloride, also known as 1-(chloromethyl)-2,5-dimethylbenzene, is an

aromatic organic compound. It is a colorless liquid with a pungent odor.[1] The fundamental

identification and physical properties are summarized in the tables below for easy reference.

Table 1: Compound Identification
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Identifier Value

CAS Number 824-45-3[2]

EC Number 212-529-6[2]

MDL Number MFCD00000902[2]

InChI
1S/C9H11Cl/c1-7-3-4-8(2)9(5-7)6-10/h3-

5H,6H2,1-2H3[2]

InChIKey PECXPZGFZFGDRD-UHFFFAOYSA-N[2]

SMILES Cc1ccc(C)c(CCl)c1[2]

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C₉H₁₁Cl[2]

Molecular Weight 154.64 g/mol [2]

Appearance Colorless, clear liquid[1]

Odor Pungent[1]

Boiling Point 221-226 °C (lit.)[2][3]

Density 1.046 g/mL at 25 °C (lit.)[2][3]

Refractive Index (n20/D) 1.537 (lit.)[2][3]

Flash Point 66 °C (150.8 °F) - closed cup[2]

Chemical Reactivity and Stability
2,5-Dimethylbenzyl chloride is a reactive compound commonly used as an intermediate in

organic synthesis.[1] Its reactivity is primarily centered around the benzylic chloride functional

group.
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It is known to undergo low-temperature Friedel-Crafts step-growth polymerization reactions.[2]

The reaction conditions for such polymerizations can influence the molecular weight, linearity,

glass transition temperature, and crystalline properties of the resulting polymer.[2]

The compound is stable under normal conditions. However, it is incompatible with bases,

alcohols, amines, and metals.[2] Exposure to moist air or water should be avoided. It should be

kept away from open flames, hot surfaces, and sources of ignition. Hazardous decomposition

products include carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen chloride gas.[2]

Experimental Protocols
Synthesis of 2,5-Dimethylbenzyl Chloride
A common method for the synthesis of 2,5-Dimethylbenzyl chloride is through the

chloromethylation of p-xylene. A representative experimental protocol is detailed below.

Chloromethylation of p-Xylene[4]

Materials:

p-xylene

Concentrated hydrochloric acid (37%)

Formaldehyde solution (37-40%)

Benzyltriethylammonium chloride (catalyst)

Procedure:

To a 500 mL four-necked flask equipped with a condenser, thermometer, and dropping

funnel, add 54 g (0.5 mol) of p-xylene, 200 g (2.0 mol) of 37% concentrated hydrochloric

acid, and 2.3 g (0.01 mol) of benzyltriethylammonium chloride.[4]

Heat the mixture to 50 °C with stirring.[4]

Add 35 g (0.4 mol) of a 37-40% formaldehyde aqueous solution dropwise.[4]
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After the addition is complete, raise the temperature to 80 °C and maintain the reaction for

8 hours.[4]

Cool the reaction mixture to below 50 °C.[4]

Separate the organic layer and wash it with water until neutral. The resulting p-xylene

solution of 2,5-dimethylbenzyl chloride can be used directly in subsequent reactions or

purified.[4]

Synthesis of 2,5-Dimethylbenzyl Chloride

p-Xylene

Reaction Mixture

Conc. HCl Formaldehyde Catalyst

Heat to 80°C
(8 hours)

Cooling & Workup

2,5-Dimethylbenzyl Chloride
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Caption: Synthesis workflow for 2,5-Dimethylbenzyl chloride.

Purification
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Crude 2,5-Dimethylbenzyl chloride can be purified by washing followed by vacuum

distillation. This procedure is effective at removing acidic impurities and water.[5]

Procedure:

Transfer the crude 2,5-Dimethylbenzyl chloride to a separatory funnel.

Wash with an equal volume of 5% aqueous sodium bicarbonate solution. Gently swirl and

vent the funnel to release any evolved CO₂. Shake vigorously for 2-3 minutes.[5]

Separate the layers and discard the aqueous layer.

Wash the organic layer with deionized water, followed by a wash with brine.[5]

Transfer the organic layer to a clean, dry flask and dry over an anhydrous drying agent

such as magnesium sulfate or calcium chloride.[5]

Filter the dried solution into a round-bottom flask suitable for distillation.

Perform vacuum distillation, collecting the fraction at the appropriate boiling point for the

applied pressure.[5]

Spectroscopic Data
Spectroscopic analysis is crucial for the characterization of 2,5-Dimethylbenzyl chloride.

Below is a summary of typical spectroscopic data.

Table 3: Spectroscopic Data Summary
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Technique Data

¹H NMR

Data available in various databases. A general

procedure for acquiring NMR spectra involves

dissolving the sample in a deuterated solvent,

such as CDCl₃, and analyzing on a

spectrometer (e.g., 300 or 500 MHz).[6]

¹³C NMR
Spectral data is available, often acquired in

CDCl₃.[7][8]

Infrared (IR)
IR spectra can be obtained using techniques

such as ATR-Neat.[9][10]

Mass Spectrometry (MS)

Electron ionization (EI) mass spectra are

available. The molecular ion peak and

fragmentation pattern are key for identification.

[11][12]

Reactivity Profile and Applications
2,5-Dimethylbenzyl chloride is a valuable building block in organic synthesis. Its primary

application lies in its use as an electrophile in Friedel-Crafts alkylation reactions to introduce

the 2,5-dimethylbenzyl group onto aromatic rings.[13][14]

Friedel-Crafts Alkylation
In a typical Friedel-Crafts alkylation, 2,5-Dimethylbenzyl chloride reacts with an aromatic

compound in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).[13] The

reaction proceeds through the formation of a benzyl carbocation, which then undergoes

electrophilic aromatic substitution.[13][14]
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Friedel-Crafts Alkylation Reactivity

2,5-Dimethylbenzyl Chloride
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Caption: Generalized scheme for Friedel-Crafts alkylation.

Safety and Handling
2,5-Dimethylbenzyl chloride is a corrosive material that can cause severe skin burns and eye

damage.[2] It is also harmful if inhaled.[2] Therefore, appropriate personal protective equipment

(PPE), including chemical-resistant gloves, safety goggles, and a lab coat, should be worn

when handling this compound. Work should be conducted in a well-ventilated fume hood.

Store in a cool, dry, and well-ventilated area away from incompatible materials. Keep

containers tightly closed.

In case of exposure, immediate medical attention is required. For skin contact, wash off

immediately with soap and plenty of water. For eye contact, rinse cautiously with water for

several minutes. If inhaled, move the person to fresh air. Do not induce vomiting if swallowed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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